Cas no 1602296-76-3 (1-methyl-5-(methylsulfanyl)methyl-1H-pyrazole-4-carboxylic acid)
1602296-76-3 structure
Product Name:1-methyl-5-(methylsulfanyl)methyl-1H-pyrazole-4-carboxylic acid
CAS No:1602296-76-3
MF:C7H10N2O2S
MW:186.231500148773
CID:5917508
PubChem ID:116629970
Update Time:2024-01-12
1-methyl-5-(methylsulfanyl)methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-5-(methylsulfanyl)methyl-1H-pyrazole-4-carboxylic acid
- 1602296-76-3
- EN300-1842924
- 1-methyl-5-[(methylsulfanyl)methyl]-1h-pyrazole-4-carboxylic acid
-
- Inchi: 1S/C7H10N2O2S/c1-9-6(4-12-2)5(3-8-9)7(10)11/h3H,4H2,1-2H3,(H,10,11)
- InChI Key: ZKCRJHRIHQJHMG-UHFFFAOYSA-N
- SMILES: S(C)CC1=C(C(=O)O)C=NN1C
Computed Properties
- Exact Mass: 186.04629874g/mol
- Monoisotopic Mass: 186.04629874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 80.4Ų
1-methyl-5-(methylsulfanyl)methyl-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1842924-0.05g |
1-methyl-5-[(methylsulfanyl)methyl]-1H-pyrazole-4-carboxylic acid |
1602296-76-3 | 0.05g |
$587.0 | 2023-09-19 | ||
| Enamine | EN300-1842924-0.1g |
1-methyl-5-[(methylsulfanyl)methyl]-1H-pyrazole-4-carboxylic acid |
1602296-76-3 | 0.1g |
$615.0 | 2023-09-19 | ||
| Enamine | EN300-1842924-0.25g |
1-methyl-5-[(methylsulfanyl)methyl]-1H-pyrazole-4-carboxylic acid |
1602296-76-3 | 0.25g |
$642.0 | 2023-09-19 | ||
| Enamine | EN300-1842924-0.5g |
1-methyl-5-[(methylsulfanyl)methyl]-1H-pyrazole-4-carboxylic acid |
1602296-76-3 | 0.5g |
$671.0 | 2023-09-19 | ||
| Enamine | EN300-1842924-1.0g |
1-methyl-5-[(methylsulfanyl)methyl]-1H-pyrazole-4-carboxylic acid |
1602296-76-3 | 1g |
$1129.0 | 2023-05-26 | ||
| Enamine | EN300-1842924-2.5g |
1-methyl-5-[(methylsulfanyl)methyl]-1H-pyrazole-4-carboxylic acid |
1602296-76-3 | 2.5g |
$1370.0 | 2023-09-19 | ||
| Enamine | EN300-1842924-5.0g |
1-methyl-5-[(methylsulfanyl)methyl]-1H-pyrazole-4-carboxylic acid |
1602296-76-3 | 5g |
$3273.0 | 2023-05-26 | ||
| Enamine | EN300-1842924-10.0g |
1-methyl-5-[(methylsulfanyl)methyl]-1H-pyrazole-4-carboxylic acid |
1602296-76-3 | 10g |
$4852.0 | 2023-05-26 | ||
| Enamine | EN300-1842924-1g |
1-methyl-5-[(methylsulfanyl)methyl]-1H-pyrazole-4-carboxylic acid |
1602296-76-3 | 1g |
$699.0 | 2023-09-19 | ||
| Enamine | EN300-1842924-5g |
1-methyl-5-[(methylsulfanyl)methyl]-1H-pyrazole-4-carboxylic acid |
1602296-76-3 | 5g |
$2028.0 | 2023-09-19 |
1-methyl-5-(methylsulfanyl)methyl-1H-pyrazole-4-carboxylic acid Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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